Cas no 2287343-33-1 (1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2287343-33-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6453049
• PubChem ID: 137942835
• Update Time: 2025-05-19

1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylic acid, 2,2-dimethyl-, 1-(1,1-dimethylethyl) ester
• 1-[(tert-butoxy)carbonyl]-2,2-dimethylpyrrolidin-3-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-7-6-8(9(14)15)12(13,4)5/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： MSNBELPTAHMHJF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)=O)C1(C)C

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±35.0 °C(Predicted)
• pka: 4.50±0.40(Predicted)

Additional information on 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid

Comprehensive Guide to 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2287343-33-1)

1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2287343-33-1) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug development and biochemical applications. With the increasing demand for novel therapeutic agents and bioactive molecules, 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid has garnered significant attention from researchers and industry professionals.

The structural features of 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid include a pyrrolidine ring with two methyl groups at the 2-position and a tert-butoxycarbonyl (Boc) protecting group. The presence of the carboxylic acid moiety enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often utilize this compound in the preparation of peptidomimetics, enzyme inhibitors, and other bioactive molecules due to its stability and compatibility with various reaction conditions.

One of the key applications of 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid is in the field of peptide synthesis. The Boc group serves as a protective group for amines, allowing selective deprotection under mild acidic conditions. This property is particularly useful in solid-phase peptide synthesis (SPPS), where controlled deprotection is essential for building complex peptide sequences. Additionally, the 2,2-dimethyl substitution on the pyrrolidine ring introduces steric hindrance, which can influence the conformational properties of the resulting peptides.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in drug discovery. 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid is frequently employed in the synthesis of small-molecule inhibitors targeting enzymes such as proteases and kinases. Its structural rigidity and functional group compatibility make it an attractive scaffold for designing potent and selective inhibitors. Researchers are also exploring its potential in the development of COVID-19 therapeutics, as pyrrolidine derivatives have shown promise in inhibiting viral proteases.

The synthesis of 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid typically involves the Boc protection of 2,2-dimethylpyrrolidine-3-carboxylic acid. This process ensures high yield and purity, which are critical for pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and verify its structural integrity. The availability of high-quality 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid is essential for reproducible research outcomes.

From a market perspective, the global demand for 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid is driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often stock this compound to meet the needs of academic and industrial clients. The compound's stability under standard storage conditions (typically at room temperature or refrigerated) further enhances its appeal for long-term use in research projects.

For researchers seeking high-purity 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid, it is crucial to source the material from reputable suppliers who provide comprehensive certificates of analysis (CoA). Quality assurance measures, including residual solvent analysis and chiral purity testing, ensure that the compound meets the stringent requirements of pharmaceutical applications. Additionally, suppliers offering bulk quantities and custom packaging options can cater to diverse research needs.

In conclusion, 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2287343-33-1) is a versatile and valuable compound in modern chemical research. Its applications span peptide synthesis, drug discovery, and medicinal chemistry, making it a cornerstone of innovative therapeutic development. As the scientific community continues to explore new frontiers in bioactive molecule design, the importance of high-quality intermediates like 1-(tert-butoxy)carbonyl-2,2-dimethylpyrrolidine-3-carboxylic acid will only grow.